Cas no 4146-30-9 (Framycetin sulphate)

Framycetin sulfate (neomycin B sulfate), an aminoglycoside antibiotic, is a potent inhibitor of RNase P cleavage activity with a Ki of 35 μ M. Framycetin sulfate competes for specific divalent metal ion binding sites in RNase P RNA Framycetin sulfate inhibits hammerhead ribozyme with a Ki value of 13.5 μ M. Framycetin sulfate is a 5 ″ -azido neomycin B precursor that binds to the Drosha site in mir-525 and can be used in hepatic encephalopathy and enteropathogenic Escherichia coli infection

Framycetin sulphate structure

Product Name:Framycetin sulphate

CAS No:4146-30-9

Molecular Formula:C₂₃H₄₆N₆O₁₃^.H₂SO₄

Molecular Weight:712.72

MDL:MFCD00144873

CID:44789

PubChem ID:24978553

Framycetin sulphate Properties

Names and Identifiers

- Framycetin sulphate
- (2R,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2R,3R,4S,5R)-4-[(2S,3S,4S,5R,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxy-oxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxy-cyclohexyl]oxy-oxane-3,4-diol sulphate
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-4-[(2S,3S,4S,5R,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]
- Neomycin sulphate B (Framycetin sulphate)
- Neohalicholactone
- neomycin B sulfate
- Neomycin B trisulfate
- neomycin sulphate
- neomycin trisulfate
- (2R,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2R,3R,4S,5R)-4-[(2S,3S,4S,5R,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxy-oxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl
- (2S,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((2R,3S,4R,5S)-5-(((1R,2R,3S,5R,6S)-3,5-diamino-2-(((2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-6-hydroxycyclohexyl)oxy)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl)oxy)tetrahydro-2H-pyran-3,4-diol tris(sulfate)
- DSSTox_CID_21074
- Tox21_113619
- Framycin sulfate
- FRAMYCETIN SULFATE [MART.]
- Y3720KZ4TQ
- Neobrettin
- CS-0014932
- DSSTox_GSID_41074
- MS-31694
- Q27294207
- Neomycin B sulfate
- NS00083418
- UNII-Y3720KZ4TQ
- Tuttomycin
- Neomycin B, sulfate (1:3) (salt)
- Framycetin (sulfate)
- DSSTox_RID_79620
- Neomycin b, sulphate (salt)
- Neomix
- FRAMYCETIN SULFATE [EP MONOGRAPH]
- Neomycin B sulphate
- NEOMYCIN SULFATE
- Framycetin sulfate
- Neomycin B, sulfate (salt)
- NCGC00181303-02
- (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-b-L-idopyranosyl)-b-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-a-D-glucopyranoside trisulfate (salt)
- HY-17624A
- Endomixin
- 4146-30-9
- Fraquinol
- DTXSID801016143
- AKOS032953813
- Bykomycin
- CHEMBL3188205
- M02157
- Nivemycin
- Neomycin trisulfate
- EINECS 223-969-3
- FRAMYCETIN SULFATE [WHO-DD]
- Myacine
- Fradiomycin B sulfate
- KWBUARAINLGYMG-JGMIRXPNSA-N
- G12268
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol;sulfuric acid
- +Expand
- MDL： MFCD00144873
- InChIKey： KWBUARAINLGYMG-JGMIRXPNSA-N
- Inchi： InChI=1S/C23H46N6O13.3H2O4S/c24-2-7-13(32)15(34)10(28)21(37-7)40-18-6(27)1-5(26)12(31)20(18)42-23-17(36)19(9(4-30)39-23)41-22-11(29)16(35)14(33)8(3-25)38-22;3*1-5(2,3)4/h5-23,30-36H,1-4,24-29H2;3*(H2,1,2,3,4)/t5-,6+,7-,8+,9-,10-,11-,12+,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23+;;;/m1.../s1
- SMILES： C1[C@H]([C@@H]([C@H]([C@@H]([C@H]1N)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CN)O2)O)O)N)O[C@H]3[C@@H]([C@@H]([C@@H](CO)O3)O[C@@H]4[C@@H]([C@H]([C@@H]([C@H](CN)O4)O)O)N)O)O)N.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O

Computed Properties

Exact Mass: 908.214425g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 19
Hydrogen Bond Acceptor Count: 31
Rotatable Bond Count: 9
Monoisotopic Mass: 908.214425g/mol
Monoisotopic Mass: 908.214425g/mol
Topological Polar Surface Area: 602Å²
Heavy Atom Count: 57
Complexity: 953
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 4

Experimental Properties

Stability Shelf Life: Hygroscopic. /Neomycin sulfate/
Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
Dissociation Constants: pKa = 12.9; pKb = 9.52 (25 °C)
LogP: -4.26550
PSA: 436.09000

Framycetin sulphate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF58501-1g	Framycetin sulphate	4146-30-9	97%	1g	$10.00
Aaron	AR00BZSH-1g	Framycetin sulphate	4146-30-9	97%	1g	$16.00
Ambeed	A664527-1g	(2S,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((2R,3S,4R,5S)-5-(((1R,2R,3S,5R,6S)-3,5-diamino-2-(((2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-6-hydroxycyclohexyl)oxy)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl)oxy)tetrahydro-2H-pyran-3,4-diol tris(sulfate)	4146-30-9	97%	1g	$15.0	2024-07-19
Chemenu	CM182234-1g	Framycetin sulfate	4146-30-9	97%	1g	$524
Crysdot LLC	CD70001186-50mg	Framycetin sulfate	4146-30-9	97%	50mg	$60	2024-07-18
DC Chemicals	DC8631-100 mg	Framycetin sulphate	4146-30-9	>98%	100mg	$300.0	2022-02-28
eNovation Chemicals LLC	D549268-1kg	Framycetin Sulfate	4146-30-9	99%	1kg	$1140	2022-09-08
MedChemExpress	HY-17624A-25mg	Framycetin sulfate	4146-30-9	≥98.0%	25mg	￥500
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2096-5 mg	Neomycin Sulphate B	4146-30-9	99.44%	5mg	￥160.00	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LG492-1g	Framycetin sulphate	4146-30-9	97%	1g	132.0CNY

Framycetin sulphate Suppliers

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2. Engineering bimetal Cu, Co sites on 3D N-doped porous carbon nanosheets for enhanced oxygen reduction electrocatalysis†

Lingzhi Lu,Ying Liu,Jiayao Fan,Lei Wang,Yue Lin,Dongdong Xu,Zhihui Dai Chem. Commun., 2020,56, 10010-10013
3. Correlation of diffusion and performance in sequentially processed P3HT/PCBM heterojunction films by time-resolved neutron reflectometry

Kwan H. Lee,Yuliang Zhang,Paul L. Burn,Ian R. Gentle,Andrew Nelson,Paul Meredith J. Mater. Chem. C, 2013,1, 2593-2598
4. Main-chain organometallic polymers comprising redox-active iron(ii) centers connected by ditopic N-heterocyclic carbenes†

Laszlo Mercs,Antonia Neels,Helen Stoeckli-Evans Dalton Trans., 2009, 7168-7178
5. CS Autumn Meeting: trends in education in Analytical Chemistry

Proc. Anal. Div. Chem. Soc., 1975,12, 236a-236a
6. Iridium-catalyzed asymmetric hydroalkynylation reactions of oxabenzonorbornadienes†

Jun Hu,Qingjing Yang,Jianbin Xu,Chao Huang,Baomin Fan,Jun Wang,Chengyuan Lin,Albert S. C. Chan Org. Biomol. Chem., 2013,11, 814-820
7. A flexible metallic actuator using reduced graphene oxide as a multifunctional component†

Junxing Meng,Jiuke Mu,Chengyi Hou,Qinghong Zhang,Yaogang Li,Hongzhi Wang Nanoscale, 2017,9, 12963-12968
8. The thermal decomposition of primary aromatic nitramines

Chem. Commun. (London), 1968, 311-312
9. XXIV.—Properties of conjugated compounds. Part VI. The dibromination products of cyclic butadienes

J. Chem. Soc., 1929, 172-180
10. A convenient method for the synthesis of α-carboxylate ester bromolactones via bromolactonization of alkenoic diesters†

Ying-Chieh Wong Org. Biomol. Chem., 2016,14, 3202-3206

4146-30-9 (Framycetin sulphate) Related Products

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Amadis Chemical Company Limited

(CAS:4146-30-9)Framycetin sulphate

Purity:99%

Quantity:25g

Price($):159.0